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Trichlorofluoromethane (CFC-11), a compound that would profoundly shape modern life and

later become a subject of intense environmental scrutiny, emerged in the late 1920s from a

dedicated search for a safe and efficient refrigerant. Its discovery and subsequent application

across various industries mark a significant chapter in 20th-century chemical innovation. This

technical guide delves into the core aspects of CFC-11's discovery, its early synthesis, and its

initial applications, providing researchers, scientists, and drug development professionals with

a comprehensive overview of its origins.

The Genesis of a "Safety" Refrigerant
The early 20th century refrigeration industry was hampered by the hazardous nature of its

working fluids. Refrigerants like ammonia (NH3), sulfur dioxide (SO2), and methyl chloride

(CH3Cl) were either toxic, flammable, or both, leading to numerous accidents and fatalities.[1]

[2] In 1928, a collaborative effort between Frigidaire, a division of General Motors, and DuPont

spurred a quest for a non-toxic, non-flammable alternative.[1][2] This initiative was led by

American chemist and engineer Thomas Midgley, Jr.[3][4][5]

Midgley, along with his team, systematically investigated the properties of various chemical

compounds. Their research culminated in the synthesis of dichlorodifluoromethane (CFC-12)

and subsequently trichlorofluoromethane (CFC-11).[3] In a now-famous demonstration at a

meeting of the American Chemical Society in 1930, Midgley inhaled the vapor of a CFC and

exhaled to extinguish a candle, dramatically illustrating its low toxicity and non-flammability.[4]
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[5][6] This demonstration was instrumental in securing the acceptance of chlorofluorocarbons

as the new standard for refrigeration.

Synthesis of CFC-11: The Swarts Reaction
The primary method for the industrial production of CFC-11 in its early days was the Swarts

reaction, a halogen exchange reaction named after the Belgian chemist Frédéric Swarts.[7]

This process involves the reaction of carbon tetrachloride (CCl4) with hydrogen fluoride (HF) in

the presence of a catalyst, typically antimony pentachloride (SbCl5) or a mixture of antimony

salts.

Experimental Protocol for the Swarts Reaction
(Conceptual Reconstruction)
While the precise, detailed laboratory notebooks of Midgley's team are not readily available, a

representative experimental protocol for the synthesis of CFC-11 via the Swarts reaction,

based on the chemical principles of the time, can be reconstructed as follows:

Objective: To synthesize trichlorofluoromethane (CFC-11) from carbon tetrachloride (CCl4) and

hydrogen fluoride (HF).

Materials:

Carbon tetrachloride (CCl4)

Anhydrous hydrogen fluoride (HF)

Antimony pentachloride (SbCl5) - catalyst

Reaction vessel (e.g., a steel autoclave or a corrosion-resistant laboratory reactor)

Distillation apparatus

Scrubbing towers (for neutralizing unreacted HF and HCl)

Procedure:
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Catalyst Activation: The antimony pentachloride catalyst is activated within the reaction

vessel. This may involve a pre-reaction with a small amount of HF to form antimony

chlorofluorides, the active catalytic species.

Reactant Charging: A measured quantity of carbon tetrachloride is charged into the reaction

vessel containing the activated catalyst.

Reaction Initiation: Anhydrous hydrogen fluoride is then carefully introduced into the reactor.

The reaction is exothermic, and the temperature and pressure within the vessel are closely

monitored and controlled. The reaction proceeds as follows: CCl4 + HF --(SbCl5)--> CCl3F +

HCl

Reaction Conditions: The reaction is typically carried out at elevated temperatures and

pressures to ensure a sufficient reaction rate. The specific conditions would be optimized to

favor the formation of CFC-11 over other chlorofluoromethanes.

Product Separation and Purification: The gaseous product stream, containing CFC-11,

unreacted starting materials, the hydrogen chloride (HCl) byproduct, and potentially other

CFCs, is passed through a series of purification steps. This includes:

Scrubbing: The stream is passed through water and then a caustic solution (e.g., sodium

hydroxide) to remove acidic byproducts like HCl and unreacted HF.

Drying: The gas is then dried to remove any residual moisture.

Distillation: The dried gas is condensed and subjected to fractional distillation to separate

CFC-11 from any remaining impurities and other reaction products. The lower boiling point

of CFC-11 (23.7 °C) allows for its effective separation.

Physical and Chemical Properties of CFC-11
The utility of CFC-11 in its various applications stemmed from its unique set of physical and

chemical properties. It is a colorless, non-flammable liquid at room temperature with a faint

ethereal odor.
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Property Value

Molecular Formula CCl₃F

Molar Mass 137.37 g/mol

Boiling Point 23.7 °C (74.7 °F)

Melting Point -111 °C (-168 °F)

Density (liquid) 1.487 g/cm³ at 20 °C

Vapor Pressure 89.1 kPa at 20 °C

Solubility in Water 0.11 g/100 mL at 20 °C

Ozone Depletion Potential (ODP) 1.0 (by definition)

Global Warming Potential (GWP) 4750 (over 100 years)

Note: The ODP and GWP values are modern assessments and were not a consideration

during the early application of CFC-11.

Early Applications of CFC-11
The advantageous properties of CFC-11 led to its rapid adoption in several key industries,

revolutionizing safety and performance standards.

Refrigeration
The primary driver for the development of CFC-11 was its application as a refrigerant. Its low

boiling point, low toxicity, and non-flammability made it an ideal replacement for the hazardous

materials previously used.

Performance in Early Refrigeration Systems:

While specific quantitative performance data from the 1930s is scarce, the adoption of CFC-11

in centrifugal chillers for large-scale air conditioning systems speaks to its superior

performance compared to its predecessors. Centrifugal chillers operate at low pressures,

making the relatively high boiling point of CFC-11 advantageous. Its thermodynamic properties
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allowed for efficient heat transfer and a high coefficient of performance (COP) in these

systems.

Aerosol Propellant
In the post-World War II era, CFC-11 found a massive new market as a propellant in aerosol

spray cans.[1] Its ability to maintain a constant pressure within the can as the product was

dispensed, coupled with its non-flammability and inertness, made it a perfect choice for a wide

range of consumer products, from insecticides and paints to hairspray and deodorants.

Functionality in Aerosol Formulations:

In a typical aerosol formulation, CFC-11, often in a mixture with CFC-12, would be liquefied

under pressure along with the product concentrate. When the valve was opened, the pressure

difference would force the mixture out. The CFC-11 would rapidly vaporize upon release,

breaking up the product into a fine spray.

Blowing Agent for Polyurethane Foams
The 1950s saw the emergence of another major application for CFC-11: as a blowing agent in

the production of flexible and rigid polyurethane foams.[8][9][10] The process of creating

polyurethane foam involves an exothermic reaction.

The Role of CFC-11 in Foam Production:

Mixing: CFC-11 was mixed into the liquid polyurethane formulation.

Vaporization: The heat generated by the polymerization reaction caused the CFC-11, with its

low boiling point, to vaporize.

Foam Expansion: The vaporized CFC-11 created bubbles within the polymer matrix, causing

the foam to expand and form its characteristic cellular structure.

Insulation: In the case of closed-cell rigid foams, the low thermal conductivity of the

entrapped CFC-11 gas provided excellent insulation properties, a key reason for its

widespread use in refrigeration and building insulation.[11]
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Early Safety and Toxicity Assessment
A critical factor in the rapid commercialization of CFC-11 was the perception of its safety. In

1933, Underwriters' Laboratories published a report (No. MH2375) on the toxicity of various

refrigerants, which included the newly developed chlorofluorocarbons. This report, which

involved exposing animals to high concentrations of the gases, concluded that the CFCs were

significantly less toxic than the refrigerants they were designed to replace. This independent

verification was crucial in building confidence among manufacturers and the public.

Logical Flow of Discovery and Application
The journey of CFC-11 from a laboratory curiosity to an industrial staple can be visualized as a

logical progression driven by a clear market need.

Discovery and Application Pathway of CFC-11

Conclusion
The discovery and early applications of CFC-11 represent a pivotal moment in the history of

industrial chemistry. Driven by the need for safer materials in refrigeration, its unique

combination of properties led to its widespread adoption in a variety of unforeseen applications

that profoundly impacted daily life. While the long-term environmental consequences of CFCs

were not understood at the time, the initial scientific and engineering achievements surrounding

CFC-11 laid the groundwork for significant technological advancements in the 20th century.

This guide provides a foundational understanding of the technical aspects of this important, yet

controversial, molecule's origins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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